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Compound of Interest

Compound Name:
2,2,4,6,6-PENTAMETHYL-3-

HEPTENE

CAS No.: 123-48-8

Cat. No.: B089596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical reference material standards crucial

for petroleum analysis. Accurate and reliable analytical data is paramount in the petroleum

industry for quality control, regulatory compliance, and research and development. Certified

Reference Materials (CRMs) are indispensable tools for ensuring the accuracy and traceability

of these measurements. This document outlines key suppliers of petroleum CRMs, compares

their offerings for critical petroleum properties, details the standard experimental

methodologies, and illustrates the logical workflows for CRM selection and application.

Comparison of Certified Reference Materials for Key
Petroleum Parameters
The selection of an appropriate CRM is dependent on the specific analytical method and the

required certified property values. Leading suppliers in this domain include AccuStandard,

Koehler Instrument Company, LGC Standards, and Sigma-Aldrich, all of whom provide CRMs
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certified to international standards such as ISO 17034.[1][2][3] Below is a comparative table of

commonly available CRMs for essential petroleum analyses.

Parameter
ASTM/ISO

Method

CRM Supplier

Examples

Typical Certified

Values
Matrix

Sulfur Content
ASTM D2622,

D4294, D5453

AccuStandard,

LGC Standards,

Sigma-Aldrich

0 ppm to 5.0%

Mineral Oil,

Diesel Fuel,

Kerosene,

Isooctane

Density
ASTM D1298,

D4052; ISO 3675

Koehler,

AccuStandard

0.6 g/mL to 1.0

g/mL at various

temperatures

Crude Oil,

Lubricants, Fuels

Viscosity
ASTM D445; ISO

3104

Koehler,

AccuStandard

Wide range of

kinematic

viscosity values

(cSt) at specified

temperatures

Mineral Oil,

Silicone Fluids

Flash Point

ASTM D92, D93;

ISO 2592, ISO

2719

Koehler,

AccuStandard

Various flash

points (°C/°F) for

different

petroleum

products

Fuel Oils,

Lubricants

Distillation
ASTM D86; ISO

3405

Koehler,

AccuStandard

Boiling range

distribution (°C/

°F)

Gasoline, Diesel,

Jet Fuel

Total Acid

Number (TAN)

ASTM D664,

D974

LGC Standards,

Koehler

Specified mg

KOH/g

Mineral Oil,

Lubricants

Total Base

Number (TBN)

ASTM D2896,

D4739

LGC Standards,

Koehler

Specified mg

KOH/g
Engine Oils
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The certification of reference materials and the routine analysis of petroleum products are

governed by standardized experimental protocols. These methods are meticulously developed

and validated by organizations such as ASTM International and the International Organization

for Standardization (ISO).[4][5] Adherence to these protocols is essential for ensuring data

comparability and reliability across different laboratories worldwide.

Example Protocol: Determination of Sulfur Content by X-
Ray Fluorescence (XRF) - ASTM D4294

Scope: This test method covers the determination of total sulfur in petroleum and petroleum

products that are single-phase and either liquid at ambient conditions, liquefiable with

moderate heat, or soluble in hydrocarbon solvents. These materials can include diesel fuel,

jet fuel, kerosene, other distillate oils, naphtha, residual oil, lubricating base oil, hydraulic oil,

crude oil, unleaded gasoline, and other petroleum products.

Summary of Test Method: A sample is placed in the X-ray beam, and the peak intensity of

the sulfur Kα line at 5.373 Å is measured. The background intensity, measured at a

recommended wavelength of 5.19 Å, is subtracted from the peak intensity. The resultant net

counting rate is then compared to a calibration curve prepared from certified reference

materials of known sulfur content to determine the sulfur concentration of the unknown

sample.

Apparatus:

Energy-dispersive X-ray fluorescence analyzer: Any energy-dispersive X-ray fluorescence

analyzer may be used if its design incorporates, as a minimum, the following features:

Source of X-ray excitation with the ability to produce radiation with an energy above 2.5

keV.

Sample cell.

X-ray detector with high sensitivity and resolution.

Data acquisition and processing system.

Calibration:
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A series of certified reference materials, with sulfur concentrations spanning the range of

interest, are used to prepare a calibration curve.

Each CRM is analyzed according to the instrument manufacturer's instructions.

A calibration curve is generated by plotting the net intensity of the sulfur Kα radiation

versus the certified sulfur concentration of the CRMs.

Procedure:

The sample is poured into a sample cup to the required depth.

The sample cup is placed in the XRF analyzer.

The sample is measured, and the net intensity of the sulfur Kα radiation is recorded.

The sulfur concentration of the sample is calculated from the calibration curve.

Visualization of Workflows
Logical Workflow for CRM Selection and Usage
The following diagram illustrates the decision-making process for selecting and utilizing an

analytical reference material in a petroleum testing laboratory.
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Planning & Selection

Implementation & Usage

Data Evaluation & Reporting

Identify Analytical Need
(e.g., Sulfur in Diesel)

Select Appropriate Test Method
(e.g., ASTM D4294)

Identify Required CRM Properties
(Matrix, Concentration Range)

Research & Compare CRM Suppliers
(AccuStandard, LGC, etc.)

Select CRM based on Certification
(ISO 17034), Uncertainty & Traceability

Procure & Verify CRM
(Check Certificate of Analysis)

Procurement

Instrument Calibration or Verification
using the CRM

Analyze Routine Samples

Quality Control Checks
(Periodic analysis of CRM)

Report Sample Results with
Measurement Uncertainty

Assess QC Data for Trends or Bias

Click to download full resolution via product page

Caption: Workflow for selecting and using Certified Reference Materials.
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Experimental Workflow for Total Acid Number (TAN)
Analysis
This diagram outlines the typical steps involved in determining the Total Acid Number of a

petroleum product using a CRM for titration standardization.
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Preparation

Titrant Standardization

Sample Analysis

Prepare Titrant
(e.g., Alcoholic KOH)

Titrate with KOH solution to
the potentiometric endpoint

Select & Prepare TAN CRM

Accurately weigh the TAN CRM

Prepare Petroleum Sample

Accurately weigh the petroleum sample

Dissolve CRM in Titration Solvent

Calculate the exact concentration
of the KOH titrant

Titrate with standardized KOH
solution to the endpoint

Standardized Titrant

Dissolve sample in Titration Solvent

Calculate TAN of the sample

Click to download full resolution via product page

Caption: Experimental workflow for Total Acid Number (TAN) analysis.
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Proficiency Testing Programs
In addition to using CRMs, laboratories can assess their performance through Proficiency

Testing Programs (PTPs).[6][7][8] Organizations like ASTM International offer PTPs where

participating laboratories analyze the same samples and compare their results against the

assigned values and with other laboratories worldwide.[6][7] This provides an external

validation of a laboratory's testing capabilities and helps identify potential areas for

improvement.[8] These programs cover a wide range of petroleum products, including diesel

fuel, engine oil, and crude oil.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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